![molecular formula C16H23N3OS B2448137 N-butyl-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide CAS No. 399001-67-3](/img/structure/B2448137.png)
N-butyl-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide
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Description
N-butyl-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide is a useful research compound. Its molecular formula is C16H23N3OS and its molecular weight is 305.44. The purity is usually 95%.
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Scientific Research Applications
Synthetic Procedures and Methodologies
- Research on the diazabenzobicyclo[3.3.1]nonane system, closely related to the structure of interest, has explored synthetic procedures of various diazocine derivatives. These studies involve the use of different starting materials, showcasing the versatility and potential applications in synthetic chemistry (Shiotani, Hori, & Mitsuhasi, 1967).
Derivatives and Structural Studies
- Research efforts have also been focused on developing derivatives of the diazocine system. This includes the synthesis of hexahydro-1,5-methanobenzo[e][1,2]diazocine derivatives and the examination of their structures through chemical and spectral methods (Shiotani & Mitsuhashi, 1967).
Electrophilic Substitution and Halogenation
- The chemical properties of diazocines, such as 6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine, have been explored in terms of their reactivity to electrophilic substitution and halogenation. These studies are crucial for understanding the reactivity of the chemical structure and developing new synthetic pathways (Didier & Sergeyev, 2007).
Analgesic Synthesis
- While focusing on analgesics, researchers have synthesized various derivatives of the diazocine system, contributing to the broader understanding of this chemical structure in pharmacological applications. This research also extends to the study of heterocyclic compounds (Kametani et al., 1973).
Mannich Reaction Applications
- The Mannich reaction, a vital reaction in organic chemistry, has been applied to diazocine derivatives, showcasing the functional versatility of these compounds in organic synthesis (Dotsenko et al., 2021).
Biological Activity Analysis
- The potential biological activity of diazocine derivatives, including those similar to N-butyl-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide, has been a subject of interest. In silico predictive analysis and biological evaluations have been conducted to assess their possible applications (Tsypysheva et al., 2019).
Thermolysis and Chemical Behavior
- Understanding the thermolysis and chemical behavior of diazocine derivatives is crucial for their application in various chemical processes. Research in this area helps in developing new synthetic methods and understanding the stability of these compounds (Yogi et al., 1986).
properties
IUPAC Name |
N-butyl-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3OS/c1-2-3-7-17-16(21)18-9-12-8-13(11-18)14-5-4-6-15(20)19(14)10-12/h4-6,12-13H,2-3,7-11H2,1H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXSXIWQLRKCQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=S)N1CC2CC(C1)C3=CC=CC(=O)N3C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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